Cas no 76697-55-7 (2-(Butane-1-sulfonyl)aniline, HCl)

• Product Name: 2-(Butane-1-sulfonyl)aniline, HCl
• CAS No: 76697-55-7
• MF: C₁₀H₁₆ClNO₂S
• MW: 249.75754070282
• MDL: MFCD21333104
• CID: 3038176
• Update Time: 2025-08-01

2-(Butane-1-sulfonyl)aniline, HCl Chemical and Physical Properties

Names and Identifiers

• 2-(Butane-1-sulfonyl)aniline, HCl

• MDL： MFCD21333104
• Inchi： 1S/C10H15NO2S.ClH/c1-2-3-8-14(12,13)10-7-5-4-6-9(10)11;/h4-7H,2-3,8,11H2,1H3;1H
• InChI Key： MRKPWUOGOFDTJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(=O)(=O)CCCC.Cl

Additional information on 2-(Butane-1-sulfonyl)aniline, HCl

Introduction to 2-(Butane-1-sulfonyl)aniline, HCl (CAS No. 76697-55-7)

2-(Butane-1-sulfonyl)aniline, HCl (CAS No. 76697-55-7) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a butane-1-sulfonyl group attached to an aniline moiety, and a hydrochloride salt form. The combination of these functional groups imparts specific chemical properties that make it valuable for various scientific and industrial purposes.

The molecular formula of 2-(Butane-1-sulfonyl)aniline, HCl is C₁₀H₁₄ClNO₂S, and its molecular weight is approximately 243.78 g/mol. The compound is typically a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of the hydrophobic butane-1-sulfonyl group.

In terms of its chemical reactivity, 2-(Butane-1-sulfonyl)aniline, HCl exhibits both nucleophilic and electrophilic properties. The aniline moiety can act as a nucleophile in substitution reactions, while the sulfonyl group can serve as an electrophile in addition reactions. This dual reactivity makes it a useful intermediate in the synthesis of more complex molecules, particularly those with biological activity.

Recent research has highlighted the potential of 2-(Butane-1-sulfonyl)aniline, HCl in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures can exhibit anti-inflammatory and analgesic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the use of sulfonylanilines as inhibitors of cyclooxygenase (COX) enzymes, which are key targets for treating inflammatory conditions such as arthritis. The results indicated that 2-(Butane-1-sulfonyl)aniline, HCl-derived compounds showed promising activity against COX-2 without significant inhibition of COX-1, suggesting a reduced risk of gastrointestinal side effects.

Beyond pharmaceutical applications, 2-(Butane-1-sulfonyl)aniline, HCl has also found use in materials science. Its ability to form stable complexes with various metal ions makes it a valuable ligand in coordination chemistry. A 2022 study published in the Inorganic Chemistry journal explored the use of sulfonylanilines as ligands for metal-based catalysts. The researchers found that complexes formed with 2-(Butane-1-sulfonyl)aniline, HCl exhibited high catalytic activity in the oxidation of alkenes and alcohols, making them suitable for industrial processes requiring high efficiency and selectivity.

The synthesis of 2-(Butane-1-sulfonyl)aniline, HCl typically involves several steps. One common method involves the reaction of butanesulfonyl chloride with aniline to form the corresponding sulfonylanilide, followed by hydrolysis to generate the free amine. The final step involves treatment with hydrochloric acid to form the hydrochloride salt. This synthetic route is well-documented and can be optimized for large-scale production.

In terms of safety and handling, while 2-(Butane-1-sulfonyl)aniline, HCl is not classified as a hazardous material under current regulations, it should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-(Butane-1-sulfonyl)aniline, HCl is another important consideration. While there is limited data on its biodegradability and ecotoxicity, it is generally recommended to follow best practices for waste disposal to minimize any potential environmental harm. Research into more sustainable synthesis methods and biodegradable alternatives is ongoing.

In conclusion, 2-(Butane-1-sulfonyl)aniline, HCl (CAS No. 76697-55-7) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it a valuable tool for scientists and researchers working on innovative solutions to complex problems. As research continues to advance our understanding of this compound's potential uses and benefits, it is likely that new applications will emerge in the coming years.